2-[(3-chlorobenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide

• Molecular Formula: C21H24ClN3O3
• Molecular Weight: 401.9 g/mol
• IUPAC Name: 2-[(3-chlorobenzoyl)amino]-N-(3-morpholin-4-ylpropyl)benzamide
• InChI: InChI=1S/C21H24ClN3O3/c22-17-6-3-5-16(15-17)20(26)24-19-8-2-1-7-18(19)21(27)23-9-4-10-25-11-13-28-14-12-25/h1-3,5-8,15H,4,9-14H2,(H,23,27)(H,24,26)
• InChI Key: XSTKJAZHCCPCJA-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCNC(=O)C2=CC=CC=C2NC(=O)C3=CC(=CC=C3)Cl

Description

2-[(3-chlorobenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide, also known as Boc-3-Cl-Phe-NH-(CH2)3-NH-(4-Morpholinyl) is a compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 2-[(3-chlorobenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide involves the inhibition of specific enzymes and pathways that are involved in disease progression. For instance, it has been found to inhibit the activity of histone deacetylases, which are enzymes that play a crucial role in cancer progression. It also inhibits the activity of β-secretase, which is an enzyme involved in the production of amyloid-β peptides in Alzheimer's disease.
Biochemical and Physiological Effects:
2-[(3-chlorobenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating the caspase pathway. It also reduces the production of reactive oxygen species, which are known to cause cellular damage. Moreover, it has been reported to regulate glucose metabolism by increasing insulin sensitivity and reducing gluconeogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-chlorobenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide in lab experiments is its high potency and selectivity. It has been found to exhibit activity at low concentrations, which makes it an ideal candidate for drug discovery. However, the compound has some limitations, such as its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-[(3-chlorobenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide. One direction is to explore its potential applications in the treatment of other diseases such as neurodegenerative disorders and metabolic diseases. Another direction is to investigate its pharmacokinetics and pharmacodynamics to optimize its therapeutic potential. Moreover, the compound can be modified to improve its solubility and reduce its toxicity, which can enhance its efficacy as a drug candidate.
Conclusion:
In conclusion, 2-[(3-chlorobenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide is a compound that has shown promising results in scientific research for its potential applications in medicinal chemistry and drug discovery. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound can lead to the development of novel drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[(3-chlorobenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide involves the reaction of 3-chlorobenzoic acid with N-(tert-butoxycarbonyl)-3-aminopropylamine in the presence of coupling reagents such as N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine. The resulting product is then treated with 4-morpholinepropanol to obtain the final compound.

Scientific Research Applications

2-[(3-chlorobenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. The compound has been found to possess anti-tumor activity by inhibiting the growth of cancer cells. It has also shown to inhibit the aggregation of amyloid-β peptides, which is a hallmark of Alzheimer's disease. Moreover, it has been reported to exhibit hypoglycemic effects by regulating glucose metabolism.